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An In-depth Technical Guide to the Safe Handling of Acetone in the Laboratory

Introduction
Acetone ((CH₃)₂CO), also known as propanone or dimethyl ketone, is a colorless, volatile, and

flammable liquid widely utilized in laboratory settings.[1][2] It is the simplest ketone and serves

as a crucial solvent for cleaning, extraction, sample preparation, and as a reagent in chemical

synthesis.[3][4] While valued for its efficacy, its hazardous properties, primarily its extreme

flammability and potential health effects, necessitate stringent safety protocols to protect

laboratory personnel and infrastructure.[3][5] This guide provides comprehensive technical

information for researchers, scientists, and drug development professionals on the safe

handling, storage, and disposal of acetone.

Chemical and Physical Properties
Understanding the fundamental properties of acetone is the first step in a thorough risk

assessment. Acetone is a highly volatile liquid that evaporates quickly, and its vapors are

heavier than air, allowing them to travel to distant ignition sources.[1][6]
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Property Value Citation(s)

Chemical Formula (CH₃)₂CO [1]

Appearance Colorless, volatile liquid [1][7]

Odor Distinct, pungent, sweetish [2][7]

Boiling Point 56.05°C (132.89°F) [2]

Flash Point -20°C (-4°F) [1][3]

Flammability Limits 2.5% to 12.8% by volume in air [1]

Vapor Density ~2 (Air = 1) [6]

Solubility

Miscible with water, alcohol,

ether, and other organic

solvents

[2][4]

Hazard Identification and Risk Assessment
Acetone presents three primary categories of hazards: flammability, health effects, and

reactivity.

Flammability Hazards
Acetone is a highly flammable liquid (Flammable Liquid Category 2) and poses a serious fire

hazard.[6][8] Its low flash point means it can be ignited at room temperature by sparks, open

flames, hot surfaces, or static discharge.[5][7] Acetone vapors can form explosive mixtures with

air and can travel considerable distances, creating a risk of flashback to the source.[1][6]

Health Hazards
Exposure to acetone can occur via inhalation, skin contact, eye contact, or ingestion.

Inhalation: Inhaling vapors can irritate the respiratory tract.[8] High concentrations may

depress the central nervous system, causing dizziness, drowsiness, headache, nausea, and

confusion.[4][6][7]
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Eye Contact: Acetone is a severe eye irritant (Eye Irritant Category 2A), causing moderate to

severe irritation, redness, and pain upon contact with the liquid or vapor.[6][7][8]

Skin Contact: Prolonged or repeated skin contact can defat the skin, leading to dryness,

cracking, and dermatitis.[6][7]

Ingestion: While having low acute toxicity, ingesting large amounts can cause irritation of the

gastrointestinal tract and effects similar to inhalation.[1][7]

Reactivity Hazards
Acetone is generally stable but can react violently with strong oxidizing agents (e.g.,

peroxides), organic acids, and strong reducing agents.[7] It can also form explosive mixtures

with chloroform in the presence of a base or with chemicals like hydrogen peroxide and nitric

acid.[5][9] On standing, it may form peroxides which can explode.[4]

Engineering Controls and Ventilation
The primary method for controlling exposure to acetone vapors is through proper engineering

controls.

Chemical Fume Hoods: All work involving the handling or dispensing of acetone should be

conducted within a properly functioning and certified laboratory chemical fume hood.[3][10]

General Ventilation: Laboratories must be equipped with adequate general ventilation

systems, such as exhaust fans, to prevent the accumulation of flammable vapors and

maintain air quality.[5][8] For large-scale operations, non-sparking ventilation systems and

explosion-proof equipment are required.[7]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during acetone handling. The selection of

PPE should be based on a task-specific risk assessment.

PPE Selection Protocol
The following protocol outlines the minimum PPE required for handling acetone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://cloudsds.com/chemical-hazard-and-safety/acetone-hazards-and-safety-detail-guide-cloudsds/
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.safetyiq.com/blog/acetone-hazards-safe-handling-and-disposal-practices
https://cloudsds.com/chemical-hazard-and-safety/acetone-hazards-and-safety-detail-guide-cloudsds/
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://en.wikipedia.org/wiki/Acetone
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://threesixtysafety.com/acetone-safety-precautions/
https://cameochemicals.noaa.gov/chemical/8
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/acetone
https://purosolv.com/safety-protocols-for-handling-pharma-grade-acetone-in-laboratories/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://threesixtysafety.com/acetone-safety-precautions/
https://www.safetyiq.com/blog/acetone-hazards-safe-handling-and-disposal-practices
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Chemical safety goggles are required at all times.[8] When there is a

significant risk of splashing, a face shield should be worn in addition to goggles.[5][7]

Hand Protection: Not all common laboratory gloves are suitable for acetone. Nitrile gloves,

for instance, offer very poor protection and should be avoided.[10] Recommended glove

materials include Butyl rubber and Silver Shield®/4H®.[10][11] Always check the

manufacturer's glove compatibility chart.

Skin and Body Protection: A fully buttoned, flame-resistant lab coat should be worn to protect

against accidental spills.[3][10] For larger quantities, a rubber apron may be necessary.[5]

Respiratory Protection: In situations where engineering controls cannot maintain exposure

below acceptable limits or during large spills, respiratory protection is required.[7][8]

Personnel must be medically cleared, trained, and fit-tested to use respirators with organic

vapor cartridges.[7][10]
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Figure 1. Decision workflow for selecting appropriate PPE for acetone handling.
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Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is critical for fire prevention and chemical

stability.

Handling Protocols
Eliminate Ignition Sources: Keep acetone away from all sources of ignition, including open

flames, sparks, hot surfaces, and static discharge.[7][8] "No Smoking" signs should be

prominently posted.[7]

Grounding and Bonding: Use electrically bonded and grounded equipment when transferring

acetone between metal containers to prevent static discharge.[7] Ground clips must make

contact with bare metal.[7]

Container Management: Keep acetone containers tightly closed when not in use to prevent

the escape of vapors.[10]

Designated Area: All storage and dispensing of acetone should occur in a designated, well-

ventilated area.[10]

Storage Protocols
Location: Store acetone in a cool, dry, well-ventilated area away from direct sunlight and

heat.[7][10][12]

Cabinetry: Acetone must be stored in a dedicated, approved flammable-proof cabinet.[13]

Containers: Use approved containers made of materials like stainless steel or glass.[8]

Some specialized plastics may be suitable, but standard plastics can be dissolved or

degraded.[4][8]

Segregation: Acetone must be stored separately from incompatible materials.[3][10][14]
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Acetone Storage Requirements
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Figure 2. Diagram of proper storage conditions and material incompatibilities for acetone.

Emergency Procedures
All personnel must be familiar with emergency procedures for spills, exposures, and fires.

Spill Response
The response to a spill depends on its size and location.

Small Spill (Can be cleaned up in <10 minutes):

Alert personnel in the immediate area.

Wear appropriate PPE (goggles, butyl gloves, lab coat).[10]
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Confine the spill using a spill kit or inert absorbent material (e.g., sand, vermiculite).[7][15]

Do not use combustible materials.

Use non-sparking tools to collect the absorbed material.[9]

Place the waste into a sealable, labeled container for hazardous waste disposal.[7][10]

Clean the spill area with soap and water.[15]

Large Spill (>1 Liter or outside a fume hood):

Evacuate the area immediately.[7][10]

Alert others and activate the fire alarm if necessary.

Call emergency services (911) and the institution's Environmental Health & Safety (EH&S)

office.[10][15]

Isolate the hazard area and prevent entry.[7][15]

If safe to do so, increase ventilation by opening a sash or door.[7]
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Figure 3. Flowchart outlining the emergency response protocol for an acetone spill.
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First Aid Measures
Immediate first aid is crucial following any exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water at an emergency

eyewash station for at least 15-20 minutes, holding the eyelids open.[7][10] Do not attempt to

remove contact lenses.[7] Seek immediate medical attention.[7][10]

Skin Contact: Remove contaminated clothing and shoes.[7][10] Flush the affected skin with

gently flowing water for at least 15 minutes.[7][10] Use soap if available.[7] Seek medical

attention if irritation persists.[7]

Inhalation: Move the victim to fresh air immediately.[7][10] If breathing has stopped, perform

artificial respiration.[7] Get medical attention as soon as possible.[7]

Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately for

medical attention.[7][10]

Fire Safety
Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to

extinguish an acetone fire.[3][7] A water spray can be used to cool fire-exposed containers

but may be inefficient on the fire itself.[7][9]

Fire Prevention: Ensure Class B fire extinguishers are available and personnel are trained in

their use.[3][8]

Waste Disposal
Acetone is considered hazardous waste due to its flammability.[8]

Collection: Waste acetone and materials contaminated with it (e.g., paper towels, gloves)

must be collected in a dedicated, sealable, and properly labeled hazardous waste container.

[8][10]

Labeling: The container must be labeled with "Hazardous Waste" and a list of its contents.

[10][13]
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Storage: Store waste containers away from incompatible materials, following the same

storage guidelines as pure acetone.[10]

Disposal: Never dispose of acetone down the drain.[13][14] All acetone waste must be

disposed of through a licensed hazardous waste disposal facility in accordance with local,

state, and federal regulations.[8][13]

Quantitative Hazard Data
Exposure Limits
Occupational exposure limits (OELs) are established by various agencies to protect workers.

Agency Limit Type Value (ppm) Citation(s)

OSHA TWA (8-hr) 1,000 ppm [10]

ACGIH TWA (8-hr) 250 ppm [7]

ACGIH STEL (15-min) 500 ppm [10]

NIOSH TWA (10-hr) 250 ppm [10]

TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit

Toxicity Data
Route Species Value (LD50 / LC50) Citation(s)

Oral Rat LD50: 5,800 mg/kg [10]

Oral Mouse LD50: 3,000 mg/kg [1][10]

Inhalation Rat
LC50: 50,100 mg/m³

over 8 hours
[10]

Inhalation Mouse
LC50: 44,000 mg/m³

over 4 hours
[1][10]

LD50 = Lethal Dose, 50%; LC50 = Lethal Concentration, 50%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

